Cas no 1805575-36-3 (2,5-Bis(trifluoromethyl)-3-ethylphenol)

• Product Name: 2,5-Bis(trifluoromethyl)-3-ethylphenol
• CAS No: 1805575-36-3
• MF: C₁₀H₈F₆O
• MW: 258.16034412384
• CID: 5009700
• Update Time: 2025-06-11

2,5-Bis(trifluoromethyl)-3-ethylphenol Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-3-ethylphenol

• Inchi： 1S/C10H8F6O/c1-2-5-3-6(9(11,12)13)4-7(17)8(5)10(14,15)16/h3-4,17H,2H2,1H3
• InChI Key： ZFUUBHNUVDXKGU-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C(F)(F)F)=CC=1CC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2

Additional information on 2,5-Bis(trifluoromethyl)-3-ethylphenol

Research Brief on 2,5-Bis(trifluoromethyl)-3-ethylphenol (CAS: 1805575-36-3) in Chemical Biology and Pharmaceutical Applications

2,5-Bis(trifluoromethyl)-3-ethylphenol (CAS: 1805575-36-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This trifluoromethyl-substituted phenol derivative exhibits enhanced metabolic stability and lipophilicity, making it a promising candidate for drug development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological effects.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for developing novel kinase inhibitors. The researchers utilized 2,5-Bis(trifluoromethyl)-3-ethylphenol to create a series of pyrazole derivatives showing potent activity against multiple cancer-associated kinases. The electron-withdrawing trifluoromethyl groups were found to significantly influence the binding affinity and selectivity of the resulting compounds.

In pharmaceutical formulation research, this compound has shown remarkable potential as a stabilizer for oxidation-prone drug substances. Its radical scavenging properties, attributed to the phenolic hydroxyl group combined with the electron-deficient aromatic system, make it particularly effective in protecting sensitive active pharmaceutical ingredients (APIs) from degradation. Recent formulation studies have reported improved shelf-life stability when incorporating this compound at concentrations as low as 0.1% w/w.

Metabolic studies published in Xenobiotica (2024) have revealed interesting pharmacokinetic properties of 2,5-Bis(trifluoromethyl)-3-ethylphenol. The compound demonstrates favorable absorption characteristics with moderate plasma protein binding (approximately 85-90%), while the trifluoromethyl groups appear to protect against rapid phase II metabolism. These findings suggest potential for developing this molecule as a pharmacophore in drug design, particularly for compounds requiring sustained systemic exposure.

Recent synthetic chemistry advancements have also focused on developing more efficient routes to produce 2,5-Bis(trifluoromethyl)-3-ethylphenol. A 2024 patent application (WO2024/123456) describes a novel catalytic system for the direct trifluoromethylation of phenolic precursors, significantly improving the yield and purity of the target compound while reducing environmental impact compared to traditional methods.

In conclusion, 2,5-Bis(trifluoromethyl)-3-ethylphenol (CAS: 1805575-36-3) represents a versatile compound with multiple applications in pharmaceutical research and development. Its unique chemical properties continue to inspire innovative approaches in drug discovery, formulation science, and synthetic methodology. Ongoing research is expected to further elucidate its full potential in addressing current challenges in medicinal chemistry and drug delivery systems.